Efficient and complete dehydrogenation of hydrazine borane over a CoPt catalyst†
Chemical Communications Pub Date: 2023-09-05 DOI: 10.1039/D3CC03568A
Abstract
Bimetallic CoPt alloy nanoparticles (NPs) immobilized on CeO2 nanorods (CoPt/CeO2) were synthesized by a facile wet-chemistry reduction method, which showed the highest catalytic efficiency reported to date for the complete dehydrogenation of hydrazine borane with a high TOF value of up to 5454 h−1 at 323 K.
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